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Get Quote

These application notes provide researchers, scientists, and drug development professionals

with a comprehensive overview and detailed protocols for utilizing CRISPR-based technologies

to investigate the role of 5-Carboxycytidine (5caC), a key intermediate in the DNA

demethylation pathway.

Application Notes
Targeted Epigenome Editing: Inducing 5caC with dCas9-
TET1 Fusions
The fusion of a catalytically inactive Cas9 (dCas9) protein to the catalytic domain of the Ten-

Eleven Translocation (TET) 1 dioxygenase (TET1CD) provides a powerful tool for targeted

DNA demethylation.[1][2][3] This system can be programmed with a single-guide RNA (sgRNA)

to direct the TET1 enzyme to a specific genomic locus. At the target site, TET1CD catalyzes

the oxidation of 5-methylcytosine (5mC) through successive intermediates: 5-

hydroxymethylcytosine (5hmC), 5-formylcytosine (5fC), and finally 5-carboxycytidine (5caC).

[4]

This targeted approach allows researchers to study the functional consequences of 5caC

formation at specific genes or regulatory elements, such as promoters or enhancers.[5] By
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inducing 5caC at a precise location, one can investigate its role in recruiting reader proteins,

altering chromatin structure, and modulating gene expression.[4] This method overcomes the

limitations of global demethylating agents, which lack specificity and can have widespread off-

target effects.[2]

Key Features:

High Specificity: sgRNA-programmability allows for precise targeting of nearly any genomic

locus adjacent to a Protospacer Adjacent Motif (PAM).[1]

Functional Studies: Enables investigation into the causal relationship between the formation

of 5caC at a specific locus and downstream biological outcomes.

Transcriptional Regulation: Can be used to activate gene expression by demethylating

promoter regions.[4]

Locus-Specific Enrichment: Isolating 5caC-Containing
Genomic Regions
Studying the genomic distribution and context of 5caC often requires methods to enrich for

specific DNA regions where this modification is present. CRISPR-based enrichment strategies

utilize dCas9 programmed with an sgRNA to bind to a specific genomic locus without cleaving

the DNA.[6][7] The dCas9-sgRNA complex can be engineered to include affinity tags (e.g.,

biotin) or be targeted for immunoprecipitation.[6]

This technique, known as CRISPR-based DNA enrichment or Capture by Hybridization and

Selective Retrieval (CHASER), allows for the specific pull-down of target genomic fragments.[7]

[8] Following enrichment, these fragments can be analyzed by next-generation sequencing

(NGS) to map 5caC and other epigenetic marks at high resolution. This approach is particularly

useful for studying 5caC in regions that are difficult to analyze with traditional antibody-based

methods due to low abundance or lack of specific antibodies. It also preserves the native state

of the DNA, unlike PCR-based methods which can erase epigenetic information.[8]

Key Features:

Amplification-Free: Enriches for native DNA, preserving epigenetic marks like 5caC for

downstream analysis.[8]
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High Enrichment Efficiency: Can effectively isolate long genomic regions (10-50 kbp or more)

for targeted sequencing.[8][9]

Versatility: Compatible with various downstream applications, including long-read

sequencing technologies.[7]

Live-Cell Imaging: Visualizing 5caC Dynamics in Real-
Time
Visualizing the spatiotemporal dynamics of epigenetic modifications within the nucleus of living

cells is crucial for understanding their function.[10] CRISPR-based imaging systems leverage

dCas9 fused to fluorescent proteins (e.g., GFP, RFP) to label specific genomic loci.[11][12] By

designing sgRNAs that target regions known to undergo active demethylation, researchers can

track the dynamics of these loci in real-time.

While direct imaging of 5caC is challenging, this technology allows for the visualization of the

genomic regions where the machinery responsible for 5caC generation (i.e., TET enzymes) is

active. By co-expressing a fluorescently tagged dCas9-sgRNA complex with fluorescently

tagged TET enzymes or 5caC reader proteins, it is possible to infer the formation and

processing of 5caC by observing the co-localization and dynamic interactions of these

components at the target locus.[13]

Key Features:

Live-Cell Analysis: Enables the study of chromatin dynamics and protein interactions in living

cells.[12]

Multiplexing: Orthogonal dCas9 systems from different bacterial species can be used for

multi-color imaging of several loci simultaneously.[10]

High-Resolution Imaging: Provides insights into the 3D organization of chromatin and the

kinetics of epigenetic processes.

Quantitative Data Summary
The following tables summarize representative quantitative data for the described CRISPR-

based applications. The precise efficiencies can vary based on cell type, target locus, and
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experimental conditions.

Table 1: Efficiency of dCas9-TET1 Mediated Demethylation

Target Locus Cell Type
Transfection
Method

Demethylation
Efficiency (%)

Reference

BRCA1
Promoter

HEK293T Lipofection ~40-50% [4]

Endogenous

Genes
Mouse ESCs Lipofection Up to 90% [1]

HTT Gene HEK293T Electroporation ~25% [14]

| Various Promoters | Human Cell Lines | Viral Transduction | ~30-60% |[2] |

Table 2: Comparison of CRISPR-Based Genomic Enrichment Methods

Method Target Size
Enrichment
Fold

Key Advantage Reference

Negative
Enrichment

10 - 36 kb >100-fold

Enriches for
long, native
DNA
fragments

[8]

dCas9-Biotin

Capture
~5-10 kb ~50 to 200-fold

Straightforward

biotin-

streptavidin

workflow

[6]

Cas9-mediated

Tiling
~50 kb per tile Variable

Allows

reconstruction of

very large

regions (~250kb)

[9]

| dCas9 Immunoprecipitation | Variable | >1000-fold | High specificity with optimized antibodies |

[6] |
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Signaling and Experimental Workflow Diagrams
TET-Mediated DNA Demethylation Pathway

5-methylcytosine (5mC)

5-hydroxymethylcytosine (5hmC)

5-formylcytosine (5fC) 5-carboxycytidine (5caC)
Oxidation

Cytosine (C)
Excision & Repair

TET1/2/3

TDG Glycosylase

Click to download full resolution via product page

Caption: The enzymatic pathway of active DNA demethylation mediated by TET and TDG

enzymes.

Workflow for dCas9-TET1 Mediated Targeted
Demethylation
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1. Design & Cloning

2. Cellular Delivery

3. Analysis

Design sgRNA for
Target Locus

Clone sgRNA into
Expression Vector

Co-transfect Cells with
dCas9-TET1CD and sgRNA Plasmids

Incubate for 48-72h
for Demethylation

Downstream Analysis:
- Bisulfite Sequencing

- Gene Expression (RT-qPCR)
- 5caC-specific assays
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Caption: Experimental workflow for targeted generation of 5caC using the dCas9-TET1 system.
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Workflow for CRISPR-dCas9 Based Enrichment of 5caC
Loci

Extract High Molecular
Weight Genomic DNA

Incubate gDNA with
dCas9-sgRNA RNP Complex

Assemble dCas9-sgRNA
Ribonucleoprotein (RNP) Complex

(with Biotin Tag)

Capture Complexes using
Streptavidin Magnetic Beads

Wash Beads to Remove
Non-specific DNA

Elute Target DNA
from Beads

Analyze Enriched DNA:
- Next-Gen Sequencing

- q-PCR
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Click to download full resolution via product page

Caption: Workflow for the enrichment of specific genomic loci containing 5caC via CRISPR-

dCas9.

Workflow for CRISPR-based Live-Cell Imaging

1. Construct Plasmids:
- dCas9-GFP

- sgRNA for Target Locus

2. Transfect Cells
and Select for Expression

3. Culture Cells on
Imaging-grade Dish

4. Perform Live-Cell Microscopy
(Confocal, Spinning Disk, etc.)

5. Image Processing & Analysis:
- Track Locus Dynamics
- Co-localization Studies
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Caption: A generalized workflow for visualizing genomic loci using a CRISPR-dCas9

fluorescent fusion.

Detailed Experimental Protocols
Protocol 1: Site-Specific Generation of 5caC using
dCas9-TET1 Fusion Protein
This protocol is adapted from methodologies described for targeted DNA demethylation.[1][3]

1.1. sgRNA Design and Cloning

Identify the target genomic region of interest. Use a web-based tool (e.g., CHOPCHOP,

Benchling) to design 20-nucleotide sgRNA sequences that are immediately upstream of a

PAM sequence (5'-NGG-3' for S. pyogenes Cas9).

Select sgRNAs with high predicted on-target efficiency and low off-target scores. Avoid

sgRNAs that overlap with CpG sites within the target region, as this may hinder

demethylation.[1]

Synthesize two complementary oligonucleotides encoding the sgRNA sequence with

appropriate overhangs for cloning into a U6 promoter-driven sgRNA expression vector (e.g.,

pX330-U6-Chimeric_BB-CBh-hSpCas9, with Cas9 inactivated by D10A and H840A

mutations).

Anneal the oligonucleotides and ligate them into the BbsI-digested sgRNA expression vector.

Transform the ligation product into competent E. coli, select colonies, and confirm the correct

sgRNA sequence by Sanger sequencing.

1.2. Cell Culture and Transfection

Culture the mammalian cells of interest (e.g., HEK293T) in appropriate media and

conditions.

On the day before transfection, seed cells in 6-well plates to be 70-80% confluent at the time

of transfection.
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Co-transfect the cells with the sgRNA expression plasmid and a plasmid expressing the

dCas9-TET1CD fusion protein using a suitable transfection reagent (e.g., Lipofectamine

3000) according to the manufacturer's protocol. A typical ratio is 1:1 for the dCas9-TET1CD

and sgRNA plasmids (e.g., 1250 ng of each per well).

Include appropriate controls: a non-targeting sgRNA and a mock transfection.

1.3. Analysis of Targeted Demethylation

Harvest cells 48-72 hours post-transfection.

Extract genomic DNA using a standard kit.

To assess demethylation, perform bisulfite sequencing on the target region. Treat 500 ng of

genomic DNA with bisulfite, which converts unmethylated cytosines (including C, 5hmC, 5fC,

and 5caC) to uracil, while 5mC remains unchanged.

Amplify the target region using primers specific to the bisulfite-converted DNA.

Clone the PCR products into a TA vector and sequence individual clones (at least 10-15 per

condition) to determine the methylation status of each CpG site. A decrease in methylation

percentage compared to the control indicates successful demethylation, which proceeds via

the formation of 5caC.

Alternatively, for a more direct measure of 5caC, use methods like TAB-seq or specific 5caC

immunoprecipitation followed by qPCR of the target region.

Protocol 2: CRISPR-dCas9-based Enrichment of 5caC
Genomic Regions
This protocol outlines a method for enriching specific genomic loci for subsequent analysis.

2.1. Preparation of dCas9-sgRNA Ribonucleoprotein (RNP) Complex

Synthesize or purchase a high-quality, chemically modified sgRNA for the target locus.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15830359?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate purified, recombinant dCas9 protein (ideally with an affinity tag like 3xFLAG or

Biotin) with the sgRNA at a 1:2 molar ratio in a binding buffer (e.g., 20 mM HEPES, 150 mM

KCl, 1 mM MgCl2, 10% glycerol) for 15 minutes at room temperature to form the RNP

complex.

2.2. Target Capture

Extract high-molecular-weight genomic DNA from the cells of interest. Avoid harsh vortexing

to minimize shearing.

Incubate 1-5 µg of genomic DNA with the pre-assembled dCas9-sgRNA RNP complex for 2-

4 hours at 37°C with gentle rotation. The amount of RNP should be in molar excess relative

to the target locus.

Prepare magnetic beads conjugated with an antibody against the dCas9 tag (e.g., anti-FLAG

M2) or with streptavidin (if using a biotinylated dCas9/sgRNA).

Add the prepared beads to the DNA-RNP mixture and incubate for another 1-2 hours at 4°C

with rotation to capture the complex.

2.3. Washing and Elution

Place the tube on a magnetic stand and discard the supernatant.

Wash the beads 3-5 times with a wash buffer (e.g., binding buffer with 0.05% Tween-20) to

remove non-specifically bound DNA.

Elute the captured DNA from the beads. This can be done by protease digestion (e.g.,

Proteinase K treatment) to release the DNA from the dCas9 protein, followed by a DNA

purification step (e.g., column-based or phenol-chloroform extraction).

2.4. Downstream Analysis

Quantify the enriched DNA using a sensitive method like Qubit or PicoGreen.

Validate the enrichment of the target locus using quantitative PCR (qPCR) by comparing the

amount of the target region to a non-target control region in both the enriched sample and
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the input DNA.

Prepare the enriched DNA for next-generation sequencing to perform targeted epigenetic

analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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